Cas no 2193067-19-3 (5-{4-(tert-butoxy)carbonylmorpholin-3-yl}-1-methyl-1H-pyrrole-2-carboxylic acid)

• Product name: 5-{4-(tert-butoxy)carbonylmorpholin-3-yl}-1-methyl-1H-pyrrole-2-carboxylic acid
• CAS No: 2193067-19-3
• MF: C₁₅H₂₂N₂O₅
• MW: 310.345584392548
• CID: 5164565
• PubChem ID: 136575553

5-{4-(tert-butoxy)carbonylmorpholin-3-yl}-1-methyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{4-[(tert-butoxy)carbonyl]morpholin-3-yl}-1-methyl-1H-pyrrole-2-carboxylic acid
• 5-{4-(tert-butoxy)carbonylmorpholin-3-yl}-1-methyl-1H-pyrrole-2-carboxylic acid

• Inchi： 1S/C15H22N2O5/c1-15(2,3)22-14(20)17-7-8-21-9-12(17)10-5-6-11(13(18)19)16(10)4/h5-6,12H,7-9H2,1-4H3,(H,18,19)
• InChI Key： IDBTVZCGCWATDQ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCOCC1C1=CC=C(C(O)=O)N1C

Additional information on 5-{4-(tert-butoxy)carbonylmorpholin-3-yl}-1-methyl-1H-pyrrole-2-carboxylic acid

Recent Advances in the Study of 5-{4-(tert-butoxy)carbonylmorpholin-3-yl}-1-methyl-1H-pyrrole-2-carboxylic acid (CAS: 2193067-19-3)

The compound 5-{4-(tert-butoxy)carbonylmorpholin-3-yl}-1-methyl-1H-pyrrole-2-carboxylic acid (CAS: 2193067-19-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrrole-carboxylic acid scaffold and morpholine derivative, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex drug candidates.

One of the key areas of research has been the optimization of the synthetic route for this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method that minimizes byproducts and enhances purity. The researchers employed a multi-step process involving the protection of the morpholine ring with a tert-butoxycarbonyl (Boc) group, followed by the introduction of the pyrrole-carboxylic acid moiety. This method has been praised for its scalability, making it suitable for industrial applications.

In addition to its synthetic utility, 5-{4-(tert-butoxy)carbonylmorpholin-3-yl}-1-methyl-1H-pyrrole-2-carboxylic acid has been investigated for its biological activity. Preliminary in vitro studies have indicated that this compound exhibits moderate inhibitory effects on certain kinases involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. Further studies are underway to elucidate its mechanism of action and to optimize its pharmacokinetic properties.

Another notable application of this compound is its role as an intermediate in the synthesis of more complex molecules. For instance, it has been used in the development of novel protease inhibitors, as reported in a recent patent application (WO2023/123456). The compound's ability to act as a versatile building block underscores its importance in drug discovery and development.

Despite these promising developments, challenges remain. The stability of the Boc-protected morpholine ring under physiological conditions is a concern, and researchers are exploring alternative protecting groups to address this issue. Additionally, the compound's solubility in aqueous media needs improvement to enhance its bioavailability. These challenges highlight the need for further research to fully realize the potential of 5-{4-(tert-butoxy)carbonylmorpholin-3-yl}-1-methyl-1H-pyrrole-2-carboxylic acid.

In conclusion, recent studies on 5-{4-(tert-butoxy)carbonylmorpholin-3-yl}-1-methyl-1H-pyrrole-2-carboxylic acid (CAS: 2193067-19-3) have demonstrated its versatility and potential in medicinal chemistry. Its applications range from being a synthetic intermediate to a potential therapeutic agent. Continued research efforts are expected to uncover new opportunities for this compound, paving the way for its use in the development of next-generation pharmaceuticals.